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Compound of Interest

Compound Name: Mirabegron-d5

Cat. No.: B15619626 Get Quote

Essential Safety and Handling Guide for
Mirabegron-d5
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals engaged in the handling of Mirabegron-d5. Adherence to these

protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment. Mirabegron-d5 is a deuterated analog of Mirabegron, and while comprehensive

toxicological data for the deuterated form may be limited, it should be handled with the same

precautions as the parent compound.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure through

inhalation, skin, and eye contact. The following table summarizes the recommended PPE for

handling Mirabegron-d5.[1]
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PPE Category
Specific
Recommendations

Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

To protect eyes from dust and

potential splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected prior to use and

changed frequently, especially

if contaminated.[2]

To prevent skin absorption.

Body Protection

Laboratory coat or disposable

gown. Fire/flame resistant and

impervious clothing is

recommended.[2]

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended when handling

the powder, especially in areas

with inadequate ventilation.[1]

[3] In case of insufficient

ventilation, wear suitable

respiratory equipment.[4]

To prevent the inhalation of

airborne particles.

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing exposure risk when working with Mirabegron-
d5.

Handling Procedures:

Ventilation: Always handle Mirabegron-d5 in a well-ventilated area or within a chemical

fume hood to minimize the inhalation of dust.

Avoid Contact: Take precautions to avoid direct contact with skin, eyes, and clothing.[4][5]
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Hygiene: Do not eat, drink, or smoke in areas where Mirabegron-d5 is handled. Wash

hands thoroughly after handling the compound and before leaving the laboratory.[4]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Emergency and First Aid Procedures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Consult a doctor.[2]

Eye Contact
Rinse eyes with pure water for at least 15

minutes. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Never give anything by mouth to an

unconscious person.[2]

Disposal Plan
Proper disposal of Mirabegron-d5 and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: All disposable items that have come into contact with Mirabegron-
d5, such as gloves, weigh paper, and pipette tips, should be considered hazardous waste.[1]

Waste Containers: Use clearly labeled, sealed containers for all Mirabegron-d5 waste.
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Disposal Method: Excess and expired materials should be offered to a licensed hazardous

material disposal company.[2] Product may be burned in an incinerator equipped with an

afterburner and scrubber.[2]

Regulations: Follow all federal, state, and local regulations for hazardous waste disposal.[1]

[2]

Experimental Workflow for Handling Mirabegron-d5
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Caption: Workflow for the safe handling of Mirabegron-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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